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Compound of Interest

Compound Name: Dimethyl 3,3'-dithiodipropionate

Cat. No.: B041750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl 3,3'-dithiodipropionate is a disulfide-containing organic compound with significant

potential in various scientific domains, particularly in drug development. Its role as an

intermediate in the synthesis of novel therapeutic agents, notably as an inhibitor of the human

papillomavirus (HPV) E6 oncoprotein, has garnered considerable interest. This document

provides an in-depth overview of the fundamental properties of Dimethyl 3,3'-
dithiodipropionate, including its physicochemical characteristics, spectroscopic data, a

plausible synthetic protocol, and its mechanism of action in a key biological pathway.

Chemical and Physical Properties
Dimethyl 3,3'-dithiodipropionate is a pale-yellow oil at room temperature. Its core structure

features a disulfide bond, which is a key functional group that dictates much of its chemical

reactivity and biological activity. A summary of its key properties is presented below.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value

CAS Number 15441-06-2[1]

Molecular Formula C₈H₁₄O₄S₂[1]

Molecular Weight 238.32 g/mol [1][2]

IUPAC Name dimethyl 3,3'-disulfanediyldipropanoate[3]

Synonyms
3,3'-Dithiodipropionic Acid Dimethyl Ester,

Dimethyl dithiodipropionate[1][2]

Table 2: Physicochemical Properties

Property Value Source

Appearance Pale-Yellow Oil [2][4]

Boiling Point 125 °C at 3 mmHg [2][4]

Density 1.22 g/cm³ [2][4]

Refractive Index 1.5060-1.5080 [2][4]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2][4]

Storage
Under inert gas (nitrogen or

Argon) at 2–8 °C
[2][3][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Dimethyl 3,3'-
dithiodipropionate. The following tables summarize its key spectral features.

Table 3: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)
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Chemical Shift (ppm) Multiplicity Assignment

3.706 s O-CH₃

2.933 t -S-CH₂-

2.749 t -CH₂-C=O

Source:[5]

Table 4: Mass Spectrometry Data

m/z Relative Intensity (%) Possible Fragment

238 75.6 [M]⁺ (Molecular Ion)

207 22.5 [M - OCH₃]⁺

175 16.0 [M - COOCH₃ - S]⁺

118 100.0 [M - S-CH₂CH₂COOCH₃]⁺

87 64.4 [CH₂CH₂COOCH₃]⁺

59 87.1 [COOCH₃]⁺

55 89.6 [C₄H₇]⁺

Source:[5]

Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of Dimethyl 3,3'-
dithiodipropionate is not readily available in the reviewed literature, a plausible method can

be inferred from the synthesis of homologous compounds such as N,N'-dimethyl-3,3'-

dithiodipropionamide. The following is a proposed experimental protocol based on these

related syntheses.

Reaction Scheme:
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2 HS-CH₂CH₂COOCH₃ (Methyl 3-mercaptopropionate) + Oxidizing Agent → CH₃OOCCH₂CH₂-

S-S-CH₂CH₂COOCH₃ (Dimethyl 3,3'-dithiodipropionate)

Materials:

Methyl 3-mercaptopropionate

An oxidizing agent (e.g., iodine, hydrogen peroxide, or air with a catalyst)

An appropriate solvent (e.g., methanol, ethanol, or dichloromethane)

Sodium bicarbonate solution (for workup)

Brine solution (for workup)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

Dissolve methyl 3-mercaptopropionate in a suitable solvent in a round-bottom flask equipped

with a magnetic stirrer.

Cool the solution in an ice bath.

Slowly add the oxidizing agent to the stirred solution. The addition should be controlled to

maintain a low reaction temperature.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl

acetate).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography on silica gel to yield pure Dimethyl 3,3'-
dithiodipropionate.

Applications in Drug Development: Inhibition of HPV
E6 Oncoprotein
A significant application of Dimethyl 3,3'-dithiodipropionate is as an intermediate in the

synthesis of inhibitors targeting the E6 oncoprotein of high-risk human papillomavirus (HPV)

types, such as HPV-16.[4] The E6 oncoprotein plays a critical role in cervical cancer by

promoting the degradation of the tumor suppressor protein p53.

The mechanism of E6-mediated p53 degradation involves the formation of a trimeric complex

with the cellular ubiquitin ligase E6-associated protein (E6AP).[6][7] E6 acts as an adaptor,

bringing E6AP into proximity with p53, leading to the ubiquitination and subsequent

proteasomal degradation of p53. By inhibiting the interaction between E6 and E6AP, the

degradation of p53 can be prevented, thereby restoring its tumor-suppressive functions.

Compounds derived from Dimethyl 3,3'-dithiodipropionate are being investigated for their

potential to disrupt this critical protein-protein interaction.[6]
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Figure 1. Signaling pathway of HPV E6-mediated p53 degradation and its inhibition.

Safety and Handling
Dimethyl 3,3'-dithiodipropionate is associated with certain hazards and should be handled

with appropriate safety precautions.

Table 5: Hazard Information

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
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Source:[2][3]

Handling Precautions:

Wear protective gloves, clothing, and eye/face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a well-ventilated place. Keep container tightly closed.

Conclusion
Dimethyl 3,3'-dithiodipropionate is a valuable chemical intermediate with demonstrated

relevance in the field of drug discovery, particularly in the development of anticancer agents

targeting HPV. A thorough understanding of its fundamental properties, synthesis, and

biological mechanism of action is essential for researchers and scientists working in this area.

The data and protocols presented in this guide provide a solid foundation for the safe and

effective use of this compound in a research and development setting. Further investigation

into its derivatives and their therapeutic potential is a promising avenue for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemicalbook.com/SpectrumEN_15441-06-2_1HNMR.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2776632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2776632/
https://hammer.purdue.edu/articles/thesis/Discovery_of_Novel_Inhibitors_for_the_Human_Papillomavirus_E6_Protein/7488581
https://hammer.purdue.edu/articles/thesis/Discovery_of_Novel_Inhibitors_for_the_Human_Papillomavirus_E6_Protein/7488581
https://www.benchchem.com/product/b041750#dimethyl-3-3-dithiodipropionate-fundamental-properties
https://www.benchchem.com/product/b041750#dimethyl-3-3-dithiodipropionate-fundamental-properties
https://www.benchchem.com/product/b041750#dimethyl-3-3-dithiodipropionate-fundamental-properties
https://www.benchchem.com/product/b041750#dimethyl-3-3-dithiodipropionate-fundamental-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041750?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

